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Compound of Interest

Compound Name: 3-(Bromomethyl)cyclohexan-1-one

CAS No.: 168278-83-9

Cat. No.: B2947957 Get Quote

CAS Registry Number: 168278-83-9 Formula:

Molecular Weight: 191.07 g/mol [1]

Introduction: The Alkylating Challenge
In medicinal chemistry and lead optimization, 3-(bromomethyl)cyclohexan-1-one serves as a

critical bifunctional building block. Its structure combines a reactive primary alkyl bromide

(electrophile) with a cyclohexanone core (dipole/hydrogen bond acceptor), making it invaluable

for constructing spirocycles or functionalizing heterocycles.

However, the very features that make it synthetically useful—high electrophilicity and

lipophilicity—render it a significant occupational hazard. Unlike commodity solvents, this

compound lacks extensive historical toxicological data. Therefore, this guide applies the

Precautionary Principle, categorizing it based on its Structure-Activity Relationship (SAR) as a

potent alkylating agent and sensitizer.

Hazard Identification & Mechanistic Toxicology[2]
GHS Classification (Derived)
While specific regulatory harmonized classifications may vary by region for research

intermediates, the following GHS classifications are scientifically mandated based on the

compound's functional group reactivity (primary alkyl halide):
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) 3/4 H301/H302
Toxic/Harmful if

swallowed.[2][3]

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[2][3][4][5]

Serious Eye Damage 1 H318

Causes serious eye

damage (Risk of

corneal alkylation).

Skin Sensitization 1 H317
May cause an allergic

skin reaction.

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[2][3][4]

Germ Cell

Mutagenicity
2 H341

Suspected of causing

genetic defects

(Mechanistic

inference).

Mechanism of Toxicity: The Alkylation Pathway
The primary hazard stems from the bromomethyl group (-CH₂Br). This is a primary alkyl halide

prone to

reactions. Upon contact with biological tissue, it acts as a "soft" electrophile, preferentially
targeting "soft" nucleophiles such as the thiol (-SH) groups in cysteine residues of proteins or
the N-7 position of guanine in DNA.

Haptenization: The compound binds covalently to skin proteins (keratinocytes), forming a

hapten-carrier complex. This triggers the Langerhans cells, leading to T-cell mediated

sensitization (Allergic Contact Dermatitis).

Cytotoxicity: Alkylation of essential enzymes leads to cell death, manifesting as necrosis

(chemical burns) in the eyes or respiratory tract.
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Visualizing the Hazard Pathway
The following diagram illustrates the biological interaction mechanism and the resulting safety

logic.

3-(Bromomethyl)
cyclohexan-1-one
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(Cysteine -SH, DNA Guanine)
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(Covalent Bond Formation)

 Electrophilic Attack

Protein Haptenization
(Sensitization/H317)

Enzyme Inhibition
(Cytotoxicity/H315, H318)

DNA Adducts
(Genotoxicity Risk/H341)

Click to download full resolution via product page

Caption: Mechanistic pathway of toxicity showing how the electrophilic bromomethyl group

targets biological nucleophiles.

Handling & Storage Protocols
Engineering Controls

Primary Containment: All operations (weighing, transfer, reaction) must be performed inside

a certified Chemical Fume Hood.

Airflow: Maintain face velocity >100 fpm.

Closed Systems: For reactions >5g, use Schlenk lines or closed reactor vessels to prevent

vapor release.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for alkyl bromides due to rapid permeation.
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PPE Type Specification Rationale

Gloves (Primary)
Silver Shield / Laminate (0.025

mm)

Impermeable to small halo-

organics.

Gloves (Secondary)
Nitrile (Double layer, >0.11

mm)

Mechanical protection for the

inner laminate glove.

Eye Protection
Chemical Goggles + Face

Shield

Prevent splash entry; safety

glasses are inadequate for

lachrymators/alkylators.

Respiratory
P100/OV Cartridge (if outside

hood)

Protection against organic

vapors and particulates.

Storage Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Inert gas (Argon/Nitrogen) recommended. Alkyl bromides can degrade via

hydrolysis or light exposure (releasing HBr).

Segregation: Keep away from Strong Bases (induces elimination to exocyclic enones) and

Nucleophiles (amines, thiols).

Emergency Response & Decontamination
Spill Response Workflow
In the event of a spill, do not simply wipe with paper towels. You must chemically neutralize the

electrophile.

Decontamination Solution: 10% Sodium Thiosulfate (

) in water.

Chemistry: Thiosulfate is a potent nucleophile that rapidly reacts with the alkyl bromide to

form a non-toxic Bunte salt (

), displacing the bromide.
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Spill Detected

1. Evacuate Area
(Alert Lab Personnel)

2. Don PPE
(Silver Shield Gloves, Goggles, Resp)

3. Contain with Absorbent
(Vermiculite/Sand)

4. Apply Decon Solution
(10% Na2S2O3)

5. Wait 15-30 Mins
(Allow chemical neutralization)

6. Collect as Haz Waste
(Label: Halogenated Organic)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing chemical neutralization over simple

absorption.

First Aid Measures
Eye Contact: Immediate irrigation for 15 minutes.[4][6] Time is critical to prevent corneal

opacity. Consult an ophthalmologist immediately.
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Skin Contact: Wash with soap and water.[2][4][5][6] Do not use alcohol (ethanol/isopropanol);

solvents may enhance skin penetration of the alkyl bromide.

Inhalation: Move to fresh air. If pulmonary edema symptoms (coughing, wheezing) develop,

seek medical attention.

Synthesis & Disposal Considerations
Reaction Safety Profile
When using 3-(bromomethyl)cyclohexan-1-one in synthesis:

Exotherm Risk: Reactions with amines or strong bases can be exothermic.

Side Products: Elimination reactions may generate HBr gas. Ensure the reaction vessel is

vented through a scrubber (base trap).

Waste Disposal
Stream: Halogenated Organic Waste.

Pre-treatment: It is good practice to quench reaction mixtures with an amine or thiosulfate

before disposal to destroy residual alkylating potential.

Prohibition: Never dispose of down the drain. Highly toxic to aquatic life (Long-term effects).

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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